Cas no 1260920-48-6 (2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide)

• Product Name: 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide
• CAS No: 1260920-48-6
• MF: C₁₉H₂₁ClN₄O₂
• MW: 372.848643064499
• CID: 5320396
• Update Time: 2025-06-14

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(3-methylbutyl)acetamide
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide

• Inchi： 1S/C19H21ClN4O2/c1-13(2)8-9-21-17(25)12-24-10-4-7-16(24)19-22-18(23-26-19)14-5-3-6-15(20)11-14/h3-7,10-11,13H,8-9,12H2,1-2H3,(H,21,25)
• InChI Key： ASNOJYMKIIDRMB-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)CN1C=CC=C1C1ON=C(C2=CC=CC(Cl)=C2)N=1

Additional information on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide

Comprehensive Analysis of 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide (CAS No. 1260920-48-6)

The compound 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide (CAS No. 1260920-48-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a pyrrole moiety and an acetamide side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative solutions in drug discovery and material science. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and versatility, often serving as a pharmacophore in medicinal chemistry. This has led to increased searches for terms like "oxadiazole derivatives" and "pyrrole-based therapeutics" in scientific databases and AI-driven platforms.

The 3-chlorophenyl substituent in CAS No. 1260920-48-6 further enhances the compound's potential for structure-activity relationship (SAR) studies. Chlorinated aromatic rings are frequently explored in drug design due to their ability to modulate electronic properties and improve binding affinity. This aligns with trending topics such as "halogen bonding in drug design" and "optimizing lead compounds," which are frequently queried by researchers.

Another notable feature of this compound is its N-(3-methylbutyl)acetamide side chain, which introduces lipophilicity and potential membrane permeability. This characteristic is critical for bioavailability and drug delivery, topics that dominate discussions in modern pharmacology. Searches for "acetamide derivatives in drug development" and "improving pharmacokinetics" reflect the growing interest in such structural motifs.

From a synthetic perspective, 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide exemplifies the convergence of multicomponent reactions and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, as evidenced by the rise in searches for "eco-friendly heterocycle synthesis" and "catalysis in oxadiazole formation." These trends highlight the compound's relevance in contemporary chemical research.

In agrochemical applications, the 1,2,4-oxadiazole and pyrrole units in CAS No. 1260920-48-6 have shown promise as pesticide intermediates. With the global push toward sustainable agriculture, there is a growing demand for compounds that can serve as eco-friendly crop protectants. This aligns with popular search queries like "green pesticides" and "heterocycles in agriculture," underscoring the compound's potential in this field.

In conclusion, 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylbutyl)acetamide (CAS No. 1260920-48-6) represents a multifaceted molecule with significant implications across pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, as reflected in the latest scientific trends and search behaviors. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing molecular innovation.